1'-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-N-propan-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C21H33N3O/c1-17(2)22-21(25)19-9-6-12-24(16-19)20-10-13-23(14-11-20)15-18-7-4-3-5-8-18/h3-5,7-8,17,19-20H,6,9-16H2,1-2H3,(H,22,25)
• InChI Key: JPCQSYKKXZXOEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCCN(C1)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol

Description

1-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide, also known as IBNtxA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in medical research. This compound belongs to the family of piperidine derivatives, which are widely used in the development of pharmaceuticals. IBNtxA has been shown to have promising applications in the field of pain management, addiction treatment, and psychiatric disorders.

Mechanism of Action

The mechanism of action of 1'-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide involves its binding to the mu-opioid receptor in the brain. This binding leads to the activation of downstream signaling pathways, resulting in the modulation of pain and reward pathways. This compound has been shown to have a high binding affinity for the mu-opioid receptor, making it a potent analgesic and potential treatment for opioid addiction.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to be a potent analgesic, with a longer duration of action than traditional opioids. This compound has also been found to have a lower potential for abuse and dependence, making it a promising alternative to traditional opioids. Additionally, this compound has been shown to have antidepressant and anxiolytic effects, making it a potential treatment for psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide is its high potency and longer duration of action compared to traditional opioids. This makes it a promising alternative for the treatment of pain and addiction. However, one of the limitations of this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for the use of 1'-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide in medical research. One area of interest is the development of new pain medications that have a lower potential for abuse and dependence. This compound has shown promise in this area and could be used as a starting point for the development of new analgesics. Another potential future direction is the use of this compound in the treatment of psychiatric disorders, such as depression and anxiety. Further research is needed to fully understand the potential of this compound in these areas. Additionally, the development of new synthesis methods for this compound could increase its availability for research purposes.

Synthesis Methods

The synthesis of 1'-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide involves the reaction of N-benzyl-N-isopropylamine with 1,4'-bipiperidine-3-carboxylic acid, followed by the addition of acetic anhydride. The resulting product is then purified through recrystallization. This method has been optimized to provide high yields of pure this compound.

Scientific Research Applications

1'-benzyl-N-isopropyl-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential use in the treatment of pain and addiction. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for the modulation of pain and reward pathways in the brain. This compound has been found to be a potent analgesic and has shown potential in the treatment of opioid addiction.